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Compound of Interest

Compound Name: 3-lodo-4-methylbenzoic acid

Cat. No.: B303332

For Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a comprehensive technical overview of 3-lodo-4-methylbenzoic
acid, a key intermediate in organic synthesis and pharmaceutical research. It details the
compound's physicochemical properties, synthesis protocols, significant applications, and
essential safety information. The document is intended to serve as a practical guide for
professionals engaged in chemical research and drug discovery, offering detailed experimental
procedures and structured data for ease of reference and application.

Introduction

3-lodo-4-methylbenzoic acid, with the Chemical Abstracts Service (CAS) number 82998-57-
0, is a halogenated aromatic carboxylic acid. Structurally, it is a derivative of benzoic acid,
featuring an iodine atom at the meta-position and a methyl group at the para-position relative to
the carboxyl group. This unique substitution pattern makes it a valuable and versatile building
block in organic chemistry. Its utility is particularly pronounced in the synthesis of complex
organic molecules, including pharmaceutical intermediates and radiolabeling agents. This
guide consolidates critical data and methodologies related to 3-lodo-4-methylbenzoic acid to
support its effective use in a laboratory and developmental setting.

Physicochemical and Structural Data
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The fundamental properties of 3-lodo-4-methylbenzoic acid are summarized below. This data

is essential for its handling, reaction setup, and analytical characterization. The compound

typically appears as a beige to brown crystalline powder.

Property Value Reference
CAS Number 82998-57-0
Molecular Formula CsH7102
Molecular Weight 262.04 g/mol
Melting Point 210-212 °C (lit.)
N _ 355.2 + 30.0 °C (at 760
Boiling Point ]
mmHg, estimate)
Density 1.867 + 0.06 g/cm3 (estimate)
Solubility Soluble in Methanol
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Synthesis of 3-lodo-4-methylbenzoic Acid

The most commonly cited synthesis of 3-lodo-4-methylbenzoic acid

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-lodo-4-methylbenzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b303332#3-iodo-4-methylbenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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